Cas no 354-07-4 (Ethane,1-bromo-1,1,2,2-tetrafluoro-)

• Product Name: Ethane,1-bromo-1,1,2,2-tetrafluoro-
• CAS No: 354-07-4
• MF: C₂HBrF₄
• MW: 180.926954030991
• CID: 293842
• PubChem ID: 520735
• Update Time: 2025-04-19

Ethane,1-bromo-1,1,2,2-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• Ethane,1-bromo-1,1,2,2-tetrafluoro-
• 1-BROMO-1,1,2,2-TETRAFLUOROETHANE
• 1-Brom-1,1,2,2-tetrafluor-aethan
• 1-bromanyl-1,1,2,2-tetrakis(fluoranyl)ethane
• 1-bromo-1,1,2,2-tetrafluoro-ethane
• freon-124A-Br
• DTXSID90334442
• 354-07-4
• MFCD00153083
• A822777
• HBFC-124B1a
• Ethane, 1-bromo-1,1,2,2-tetrafluoro-
• tetrafluorobromoethane
• FT-0607423
• SCHEMBL356198

• Inchi： 1S/C2HBrF4/c3-2(6,7)1(4)5/h1H
• InChI Key： MVVYPRYEJILXPT-UHFFFAOYSA-N
• SMILES： BrC(C(F)F)(F)F

Computed Properties

• Exact Mass: 179.92000
• Monoisotopic Mass: 179.91978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 60.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 12,5°C
• PSA: 0.00000
• LogP: 2.23920

Ethane,1-bromo-1,1,2,2-tetrafluoro- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38